Cas no 1803566-22-4 (Methyl 2-amino-2-(4-fluoro-3-methylphenyl)acetate hydrochloride)

• Product Name: Methyl 2-amino-2-(4-fluoro-3-methylphenyl)acetate hydrochloride
• CAS No: 1803566-22-4
• MF: C₁₀H₁₃ClFNO₂
• MW: 233.667125463486
• CID: 4615606
• PubChem ID: 75481131
• Update Time: 2025-06-13

Methyl 2-amino-2-(4-fluoro-3-methylphenyl)acetate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-(4-fluoro-3-methylphenyl)acetate hydrochloride
• methyl 2-amino-2-(4-fluoro-3-methylphenyl)acetate;hydrochloride
• Methyl 2-amino-2-(4-fluoro-3-methylphenyl)acetate hydrochloride

• Inchi： 1S/C10H12FNO2.ClH/c1-6-5-7(3-4-8(6)11)9(12)10(13)14-2;/h3-5,9H,12H2,1-2H3;1H
• InChI Key： GUVUYFYVNAKRLU-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC(=CC=1C)C(C(=O)OC)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 210
• Topological Polar Surface Area: 52.3

Additional information on Methyl 2-amino-2-(4-fluoro-3-methylphenyl)acetate hydrochloride

Comprehensive Overview of Methyl 2-amino-2-(4-fluoro-3-methylphenyl)acetate hydrochloride (CAS No. 1803566-22-4)

Methyl 2-amino-2-(4-fluoro-3-methylphenyl)acetate hydrochloride (CAS No. 1803566-22-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its systematic name or CAS number, is a key intermediate in the synthesis of various bioactive molecules. Its unique structural features, including the 4-fluoro-3-methylphenyl moiety and the esterified amino acid backbone, make it a versatile building block in medicinal chemistry.

The growing interest in fluorinated compounds and their applications in drug discovery has positioned Methyl 2-amino-2-(4-fluoro-3-methylphenyl)acetate hydrochloride as a valuable reagent. Researchers are particularly intrigued by its potential role in developing central nervous system (CNS) therapeutics, given the bioactivity of similar fluorinated aromatic compounds. The compound's hydrochloride salt form enhances its solubility, making it suitable for various experimental and industrial applications.

In recent years, the demand for high-purity chemical intermediates like CAS No. 1803566-22-4 has surged, driven by advancements in precision medicine and small-molecule drug development. This compound's relevance is further highlighted by its potential utility in proteolysis-targeting chimeras (PROTACs) and other emerging therapeutic modalities. Its structural adaptability allows for modifications that can fine-tune pharmacokinetic properties, a critical consideration in modern drug design.

From a synthetic chemistry perspective, Methyl 2-amino-2-(4-fluoro-3-methylphenyl)acetate hydrochloride offers several advantages. The presence of both amino and ester functional groups enables diverse chemical transformations, facilitating the creation of complex molecular architectures. This flexibility aligns with the pharmaceutical industry's need for scalable synthetic routes and cost-effective intermediates.

Quality control and analytical characterization of CAS No. 1803566-22-4 are paramount, given its pharmaceutical applications. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are routinely employed to ensure batch-to-batch consistency. These rigorous standards reflect the compound's importance in good manufacturing practice (GMP) environments.

The environmental and regulatory aspects of fluorinated compounds like Methyl 2-amino-2-(4-fluoro-3-methylphenyl)acetate hydrochloride are also under scrutiny. As sustainability becomes a priority in chemical synthesis, researchers are exploring green chemistry approaches to produce such intermediates with reduced waste and energy consumption. This focus on eco-friendly synthesis resonates with broader industry trends toward sustainable pharmaceutical manufacturing.

In summary, Methyl 2-amino-2-(4-fluoro-3-methylphenyl)acetate hydrochloride (CAS No. 1803566-22-4) represents a critical intersection of medicinal chemistry, process optimization, and sustainable science. Its multifaceted applications and synthetic versatility ensure its continued relevance in both academic and industrial settings, making it a compound worthy of in-depth study and utilization.